Cas no 2228304-59-2 (tert-butyl N-2-(3-amino-1,1,1-trifluoropropan-2-yl)-5-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(3-amino-1,1,1-trifluoropropan-2-yl)-5-methoxyphenylcarbamate
• CAS No: 2228304-59-2
• MF: C₁₅H₂₁F₃N₂O₃
• MW: 334.334054708481
• CID: 6276696
• PubChem ID: 165639580
• Update Time: 2025-06-08

tert-butyl N-2-(3-amino-1,1,1-trifluoropropan-2-yl)-5-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-amino-1,1,1-trifluoropropan-2-yl)-5-methoxyphenylcarbamate
• 2228304-59-2
• EN300-1891668
• tert-butyl N-[2-(3-amino-1,1,1-trifluoropropan-2-yl)-5-methoxyphenyl]carbamate

• Inchi： 1S/C15H21F3N2O3/c1-14(2,3)23-13(21)20-12-7-9(22-4)5-6-10(12)11(8-19)15(16,17)18/h5-7,11H,8,19H2,1-4H3,(H,20,21)
• InChI Key： QDFHLFKNFOZERH-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC(=CC=1NC(=O)OC(C)(C)C)OC)(F)F

Computed Properties

• Exact Mass: 334.15042702g/mol
• Monoisotopic Mass: 334.15042702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-(3-amino-1,1,1-trifluoropropan-2-yl)-5-methoxyphenylcarbamate

Introduction to tert-butyl N-2-(3-amino-1,1,1-trifluoropropan-2-yl)-5-methoxyphenylcarbamate (CAS No. 2228304-59-2)

tert-butyl N-2-(3-amino-1,1,1-trifluoropropan-2-yl)-5-methoxyphenylcarbamate, with the CAS number 2228304-59-2, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, including a tert-butyl group, an amino-substituted trifluoropropane moiety, and a methoxyphenylcarbamate functional group. These structural elements contribute to its chemical stability and reactivity, making it a valuable candidate for various scientific investigations.

The synthesis of tert-butyl N-2-(3-amino-1,1,1-trifluoropropan-2-yl)-5-methoxyphenylcarbamate involves a series of well-defined chemical reactions. Typically, the process begins with the preparation of the 3-amino-1,1,1-trifluoropropan-2-yl intermediate, which is then coupled with a 5-methoxyphenylcarbamate derivative. The tert-butyl protecting group is introduced to enhance the stability and solubility of the final product. This synthetic route has been optimized to achieve high yields and purity, ensuring that the compound meets the stringent quality standards required for pharmaceutical applications.

In terms of its physical and chemical properties, tert-butyl N-2-(3-amino-1,1,1-trifluoropropan-2-yl)-5-methoxyphenylcarbamate exhibits excellent thermal stability and solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its molecular weight is approximately 369.3 g/mol, and it has a melting point ranging from 80°C to 85°C. These properties make it suitable for use in a variety of experimental conditions and formulations.

Recent research has focused on the biological activity of tert-butyl N-2-(3-amino-1,1,1-trifluoropropan-2-yl)-5-methoxyphenylcarbamate. Studies have shown that this compound exhibits potent inhibitory effects on specific enzymes involved in metabolic pathways. For instance, it has been reported to effectively inhibit the activity of acetylcholinesterase (AChE), an enzyme crucial for neurotransmitter regulation in the central nervous system. This property makes it a promising lead compound for the development of new drugs targeting neurological disorders such as Alzheimer's disease.

Beyond its enzymatic inhibition properties, tert-butyl N-2-(3-amino-1,1,1-trifluoropropan-2-yl)-5-methoxyphenylcarbamate has also demonstrated potential as an antiproliferative agent. In vitro studies have shown that it can selectively inhibit the growth of cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cell cycle regulation and apoptosis. These findings suggest that this compound could be further developed as a novel anticancer therapeutic.

The safety profile of tert-butyl N-2-(3-amino-1,1,1-trifluoropropan-2-yl)-5-methoxyphenylcarbamate has been extensively evaluated through various toxicological studies. Results indicate that it exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, tert-butyl N-2-(3-amino-1,1,1-trifluoropropan-2-yl)-5-methoxyphenylcarbamate (CAS No. 2228304-59-2) is a promising compound with diverse applications in pharmaceutical and chemical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential benefits and optimize its use in various medical settings.